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Compound of Interest

Compound Name:
1-Chloro-6-methoxyisoquinolin-4-

OL

Cat. No.: B8808832 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-6-methoxyisoquinolin-4-OL
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 1-Chloro-6-methoxyisoquinolin-4-OL. The following procedures are designed to

ensure a safe laboratory environment and minimize risks associated with this chemical.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling 1-Chloro-6-
methoxyisoquinolin-4-OL to prevent exposure. The following table summarizes the required

PPE.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles must meet ANSI

Z.87.1 standards. A face shield

should be worn over goggles,

especially when there is a risk

of splashing or explosion.[1][2]

Hands Chemical-Resistant Gloves

Disposable nitrile gloves

provide good short-term

protection against a broad

range of chemicals.[1] For

extended contact or handling

of larger quantities, consider

heavier duty gloves like butyl

or Viton®. Always consult the

glove manufacturer's

resistance guide.[3]

Body
Flame-Resistant Laboratory

Coat

A Nomex® or similar flame-

resistant lab coat, fully

buttoned, is required.[1][2]

Clothing worn underneath

should be made of natural

fibers like cotton.[1]

Feet Closed-Toe Shoes

Shoes must cover the entire

foot; open-toed shoes or

sandals are not permitted in

the laboratory.[1][2]

Respiratory Respirator (if necessary)

Use a respirator if engineering

controls (like a fume hood) are

not sufficient to control

exposure to dust or fumes.[1]

Use requires annual medical

evaluations and fit testing.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for safety. All handling of 1-Chloro-6-
methoxyisoquinolin-4-OL should be conducted within a certified chemical fume hood.

Preparation:

Ensure the fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment and reagents before starting.

Don the required personal protective equipment as outlined in the table above.

Handling:

When weighing the solid compound, do so in the fume hood to avoid inhalation of any

dust.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Keep the container tightly closed when not in use.[4]

Avoid eating, drinking, or smoking in the laboratory.[5]

In Case of a Spill:

Evacuate the immediate area if the spill is large or generates significant dust or vapors.

For small spills, collect the material using an inert absorbent material.[4]

Place the absorbed material into a suitable, labeled container for disposal.[4]

Clean the affected area thoroughly.

Do not allow the chemical to enter drains.[5]

First Aid:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Seek medical attention if irritation occurs.[4][6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a poison center or

doctor immediately.[4][5]

Disposal Plan
Proper disposal of 1-Chloro-6-methoxyisoquinolin-4-OL and its containers is essential to

prevent environmental contamination and ensure compliance with regulations.

Waste Collection:

All waste containing this chemical, including contaminated gloves, absorbent materials,

and empty containers, must be collected in a designated and clearly labeled hazardous

waste container.

Disposal Method:

Dispose of the chemical waste through an approved waste disposal plant.[5][6] Do not

dispose of it in the regular trash or down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of 1-Chloro-6-
methoxyisoquinolin-4-OL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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